Cas no 1261923-83-4 (4-(4-Methoxycarbonylphenyl)-2-nitrophenol)

4-(4-Methoxycarbonylphenyl)-2-nitrophenol is a specialized organic compound featuring a methoxycarbonylphenyl group and a nitrophenol moiety. Its distinct structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both electron-withdrawing (nitro) and electron-donating (methoxycarbonyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in complex synthetic pathways. Its utility in fine chemical synthesis and research applications underscores its importance in the development of novel bioactive molecules and functional materials.
4-(4-Methoxycarbonylphenyl)-2-nitrophenol structure
1261923-83-4 structure
Product Name:4-(4-Methoxycarbonylphenyl)-2-nitrophenol
CAS No:1261923-83-4
MF:C14H11NO5
MW:273.240844011307
MDL:MFCD18315950
CID:2763771
PubChem ID:18521036
Update Time:2025-08-05

4-(4-Methoxycarbonylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7169220
    • 4-(4-METHOXYCARBONYLPHENYL)-2-NITROPHENOL
    • Methyl-4'-(hydroxy)-3'-(nitro)-4-biphenylcarboxylate
    • MFCD18315950
    • Methyl 4'-hydroxy-3'-nitro[1,1'-biphenyl]-4-carboxylate
    • 4-(4-Methoxycarbonylphenyl)-2-nitrophenol, 95%
    • MTJLETUVQXSDMR-UHFFFAOYSA-N
    • 1261923-83-4
    • Methyl 4'-hydroxy-3'-nitro-4-biphenylcarboxylate
    • DTXSID80594391
    • 4-(4-Methoxycarbonylphenyl)-2-nitrophenol
    • MDL: MFCD18315950
    • Inchi: 1S/C14H11NO5/c1-20-14(17)10-4-2-9(3-5-10)11-6-7-13(16)12(8-11)15(18)19/h2-8,16H,1H3
    • InChI Key: MTJLETUVQXSDMR-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1[N+](=O)[O-])C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 273.06372245Da
  • Monoisotopic Mass: 273.06372245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 92.4Ų

4-(4-Methoxycarbonylphenyl)-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322157-5 g
4-(4-Methoxycarbonylphenyl)-2-nitrophenol, 95%; .
1261923-83-4 95%
5g
€1159.00 2023-05-19
abcr
AB322157-5g
4-(4-Methoxycarbonylphenyl)-2-nitrophenol, 95%; .
1261923-83-4 95%
5g
€1159.00 2025-04-21

Additional information on 4-(4-Methoxycarbonylphenyl)-2-nitrophenol

Professional Introduction to 4-(4-Methoxycarbonylphenyl)-2-nitrophenol (CAS No. 1261923-83-4)

4-(4-Methoxycarbonylphenyl)-2-nitrophenol, with the chemical formula C9H7NO5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1261923-83-4, has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both a nitro group and a methoxycarbonyl moiety makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 4-(4-Methoxycarbonylphenyl)-2-nitrophenol consists of a benzene ring substituted with a nitro group at the 2-position and a methoxycarbonyl group at the 4-position. This specific arrangement imparts unique reactivity and electronic properties, making it a promising candidate for further chemical modifications. The nitro group, known for its electrophilic nature, facilitates nucleophilic substitution reactions, while the methoxycarbonyl group enhances stability and functionality in subsequent synthetic steps.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The compound 4-(4-Methoxycarbonylphenyl)-2-nitrophenol has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in disease progression.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By incorporating the nitro and methoxycarbonyl functional groups into a molecular scaffold, researchers can design inhibitors that selectively target aberrant kinase activity. Preliminary studies have shown that derivatives of 4-(4-Methoxycarbonylphenyl)-2-nitrophenol exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further development.

The methoxycarbonyl group in 4-(4-Methoxycarbonylphenyl)-2-nitrophenol also provides a site for further functionalization, allowing for the introduction of additional pharmacophores or bioisosteres. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter the biological activity and pharmacokinetic properties of a drug candidate. For example, replacing the nitro group with an amino or hydroxyl group can alter the electronic properties and solubility of the molecule, potentially enhancing its bioavailability and therapeutic efficacy.

In addition to its applications in kinase inhibition, 4-(4-Methoxycarbonylphenyl)-2-nitrophenol has been investigated for its potential in antimicrobial and anti-inflammatory therapies. The nitro group is known to exhibit broad-spectrum antimicrobial activity due to its ability to generate reactive oxygen species that disrupt bacterial cell membranes. Furthermore, derivatives of this compound have shown promise in modulating inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes.

The synthesis of 4-(4-Methoxycarbonylphenyl)-2-nitrophenol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the nitration of para-methoxybenzoic acid or its derivatives, followed by esterification to introduce the methoxycarbonyl group. These reactions require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions can further refine the molecular structure and enhance functional group compatibility.

The pharmaceutical industry continues to explore innovative approaches to leverage natural product-inspired scaffolds for drug discovery. Compounds like 4-(4-Methoxycarbonylphenyl)-2-nitrophenol serve as valuable building blocks in this endeavor. By integrating structural motifs found in bioactive natural products with synthetic modifications, researchers can generate novel molecules with enhanced potency and selectivity. The versatility of this compound underscores its importance as a synthetic intermediate in the development of next-generation therapeutics.

The future prospects for 4-(4-Methoxycarbonylphenyl)-2-nitrophenol are promising, with ongoing research focusing on optimizing its synthetic pathways and expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd